2-(naphthalen-1-yl)-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H18N4O2S2/c27-19(13-16-9-6-8-15-7-4-5-12-18(15)16)24-21-25-26-22(30-21)29-14-20(28)23-17-10-2-1-3-11-17/h1-12H,13-14H2,(H,23,28)(H,24,25,27)
• InChI Key: CWRAAPBLISIRJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H18N4O2S2
• Molecular Weight: 434.5 g/mol
• CAS No.: 392291-20-2

Description

2-(naphthalen-1-yl)-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H18N4O2S2 and its molecular weight is 434.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Parkinson's Activity

The synthesis of novel 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)] acetamide derivatives was aimed at studying their anti-Parkinson's activity. These compounds showed significant anti-Parkinson's activity in an in vivo model, suggesting their potential as therapeutic agents for Parkinson's disease (Gomathy et al., 2012).

Anti-HIV Activity

Derivatives of 2-(naphthalen-1-yl)-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide have been synthesized and evaluated for their anti-HIV properties. These studies have identified potent inhibitors of HIV-1 replication, showcasing the potential of these compounds in HIV therapy (Hamad et al., 2010), (Zhan et al., 2009).

Anticancer Potential

The anticancer evaluation of naphthalene derivatives, including compounds structurally related to this compound, has shown promising results against various cancer cell lines. These studies underscore the potential application of these compounds in cancer treatment and the necessity for further investigation into their mechanisms of action (Altıntop et al., 2019).

Molecular and Chemical Studies

In addition to therapeutic applications, derivatives of this compound have been subject to computational and pharmacological evaluations, focusing on their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These studies provide a foundation for understanding the multifaceted roles these compounds can play in pharmaceutical development (Faheem, 2018).